Cas no 1803593-40-9 (3-(Dimethylsulfamoyl)propyl benzoate)

• Product Name: 3-(Dimethylsulfamoyl)propyl benzoate
• CAS No: 1803593-40-9
• MF: C₁₂H₁₇NO₄S
• MW: 271.33268237114
• CID: 5710409
• PubChem ID: 75480373
• Update Time: 2025-09-28

3-(Dimethylsulfamoyl)propyl benzoate Chemical and Physical Properties

Names and Identifiers

• 1803593-40-9
• EN300-128848
• DTXSID301226535
• 3-(dimethylsulfamoyl)propylbenzoate
• 3-(dimethylsulfamoyl)propyl benzoate
• 1-Propanesulfonamide, 3-(benzoyloxy)-N,N-dimethyl-
• 3-(Dimethylsulfamoyl)propyl benzoate

• Inchi： 1S/C12H17NO4S/c1-13(2)18(15,16)10-6-9-17-12(14)11-7-4-3-5-8-11/h3-5,7-8H,6,9-10H2,1-2H3
• InChI Key： ZTTZTQQFVZXTAH-UHFFFAOYSA-N
• SMILES： S(CCCOC(C1C=CC=CC=1)=O)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 271.08782920g/mol
• Monoisotopic Mass: 271.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.1Ų

Additional information on 3-(Dimethylsulfamoyl)propyl benzoate

Introduction to 3-(Dimethylsulfamoyl)propyl benzoate (CAS No. 1803593-40-9)

3-(Dimethylsulfamoyl)propyl benzoate, identified by the chemical compound code CAS No. 1803593-40-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This ester derivative, featuring a benzoate backbone modified with a dimethylsulfamoyl functional group, exhibits unique structural and chemical properties that make it a promising candidate for various applications, particularly in drug development and biochemical studies.

The molecular structure of 3-(Dimethylsulfamoyl)propyl benzoate consists of a benzene ring linked to a propyl chain, which is further substituted with a dimethylsulfamoyl moiety. This configuration imparts specific physicochemical characteristics, including solubility, reactivity, and potential biological activity. The presence of the dimethylsulfamoyl group is particularly noteworthy, as sulfamoyl derivatives are well-documented for their diverse pharmacological effects, ranging from antimicrobial to anti-inflammatory properties.

In recent years, the pharmaceutical industry has seen a surge in interest toward sulfamoyl-containing compounds due to their versatility and efficacy. Research studies have demonstrated that molecules incorporating the dimethylsulfamoyl group can interact with biological targets in novel ways, offering potential therapeutic benefits. For instance, derivatives of this class have been explored for their role in modulating enzyme activity and receptor binding, which are critical mechanisms in drug action.

One of the most compelling aspects of 3-(Dimethylsulfamoyl)propyl benzoate is its potential as an intermediate in synthesizing more complex pharmacophores. The benzoate moiety, known for its stability and ease of functionalization, provides a robust scaffold for further chemical modifications. This flexibility has enabled researchers to design molecules with tailored properties for specific therapeutic applications. Additionally, the propyl chain introduces hydrophobicity, which can influence the compound's absorption and distribution within biological systems.

The synthesis of 3-(Dimethylsulfamoyl)propyl benzoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance the production process but also allow for scalability, making it feasible for industrial-scale manufacturing if future applications materialize.

From a computational chemistry perspective, the structural features of 3-(Dimethylsulfamoyl)propyl benzoate have been subjected to extensive molecular modeling studies. These simulations have provided insights into its binding affinity with potential biological targets, such as enzymes and receptors. The results suggest that this compound may exhibit inhibitory effects on certain metabolic pathways, which could be exploited for therapeutic purposes. Such computational analyses are instrumental in guiding experimental design and optimizing drug candidates before they enter preclinical testing.

Preclinical research on 3-(Dimethylsulfamoyl)propyl benzoate has begun to uncover its biological profile. Initial studies indicate that this compound demonstrates moderate bioavailability and favorable pharmacokinetic properties when tested in vitro and in vivo models. The interaction between the dimethylsulfamoyl group and biological systems appears to be key in mediating its effects, with preliminary data suggesting potential roles in pain management and inflammation modulation. These findings align with the broader trend of utilizing sulfamoyl derivatives as lead compounds for novel therapeutics.

The safety profile of 3-(Dimethylsulfamoyl)propyl benzoate is another critical area of investigation. Toxicological assessments have been conducted to evaluate its acute and chronic toxicity potential. Early results show that at moderate doses, the compound exhibits low toxicity with minimal adverse effects observed in animal models. However, further long-term studies are necessary to fully understand its safety margins and potential side effects before human clinical trials can be initiated.

The regulatory landscape for novel pharmaceutical compounds like 3-(Dimethylsulfamoyl)propyl benzoate is stringent but well-established. Compliance with Good Manufacturing Practices (GMP) and rigorous quality control measures ensures that any future drug candidates derived from this compound meet the highest standards for purity and consistency. Regulatory agencies require comprehensive data on chemical structure elucidation, synthesis pathways, stability profiles, and toxicological assessments before approving new drugs or intermediates for commercial use.

The commercial potential of 3-(Dimethylsulfamoyl)propyl benzoate hinges on its ability to progress through clinical development successfully. If subsequent research validates its therapeutic efficacy and safety profile, this compound could serve as a valuable building block for developing new medications targeting various diseases. The pharmaceutical industry's emphasis on innovative drug design ensures that compounds like this continue to be explored for their untapped potential.

In conclusion,3-(Dimethylsulfamoyl)propyl benzoate (CAS No. 1803593-40-9) represents an exciting advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its synthesis challenges are well within the capabilities of modern organic chemistry techniques, while computational modeling provides powerful tools for optimizing its pharmacological properties. As research progresses，this compound is poised to contribute significantly to the development of next-generation therapeutics，offering hope for improved treatment options across multiple therapeutic areas。